

# Technical Support Center: Calcipotriol-Induced Skin Inflammation Models in Mice

**Author:** BenchChem Technical Support Team. **Date:** May 2026

## Compound of Interest

Compound Name: Calcipotriol(Calcipotriene)

Cat. No.: B15685374

[Get Quote](#)

A Guide for Researchers and Drug Development Professionals

Welcome to the technical support center for the calcipotriol (MC903)-induced skin inflammation mouse model. As a Senior Application Scientist, I have designed this guide to provide in-depth, field-proven insights into the common challenges and questions that arise when using this versatile yet nuanced model. This resource is structured to help you troubleshoot experimental hurdles and deepen your understanding of the underlying mechanisms, ensuring the integrity and reproducibility of your results.

## Part I: Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments. Each answer provides a causal explanation and actionable steps for resolution.

**Q1: The inflammatory response in my mice is far more severe than expected, leading to ulceration and animal welfare concerns. What is happening and how can I mitigate this?**

A1: This is a critical issue often stemming from an over-aggressive induction protocol or unforeseen strain sensitivity. Calcipotriol's mechanism involves the activation of the Vitamin D Receptor (VDR), which, at high concentrations, can trigger a potent inflammatory cascade, primarily through the induction of Thymic Stromal Lymphopoietin (TSLP) in keratinocytes[1][2][3]. This can lead to an atopic dermatitis (AD)-like phenotype with significant inflammation.

#### Causality and Resolution Steps:

- **Concentration and Dose-Response:** Excessive local VDR activation initiates severe inflammation[2]. The dose of calcipotriol is the most critical factor. A high dose can shift the model from a manageable inflammatory state to one with severe lesions and systemic effects.
  - **Action:** Perform a dose-response pilot study. Start with a lower concentration (e.g., 1-2 nmol) and titrate up to find the optimal dose that induces the desired phenotype without causing excessive distress. A daily topical dose of 2 nmol is a common starting point for inducing AD-like dermatitis[4].
- **Mouse Strain Sensitivity:** Different mouse strains exhibit varied responses. BALB/c mice are generally more prone to Th2-biased responses and may react more severely than C57BL/6 mice[5]. Filaggrin-deficient mice will also show a much more severe phenotype due to a compromised skin barrier[6].
  - **Action:** If using BALB/c or a genetically modified strain with barrier defects, consider reducing the initial calcipotriol concentration by 25-50% compared to protocols established for C57BL/6 mice.
- **Vehicle Effects:** The vehicle used to dissolve calcipotriol (commonly ethanol or acetone) can be a primary irritant, exacerbating the inflammatory response by disrupting the skin barrier.
  - **Action:** Ensure the vehicle evaporates completely after application. Apply a smaller volume if possible (e.g., 15-20  $\mu$ L per ear)[3]. In your control group (vehicle only), if you observe significant erythema or scaling, the vehicle is a major confounding factor. Consider alternative, less harsh vehicles, though this may require re-validating the model.
- **Systemic Immunosuppression as a Rescue:** In cases where reducing the dose is not an option for the experimental design, co-administration of a sub-therapeutic dose of an

immunosuppressant like Cyclosporine A (CsA) can temper the inflammatory response[7][8]. CsA acts on T-cells, which are involved in the downstream inflammatory cascade[9].

- Action (for specific experimental contexts): Consider a low-dose CsA regimen (e.g., 2 mg/kg/day) in combination with calcipotriol application. This has been shown to be effective in psoriasis treatment and may help control excessive inflammation in the model[10][11].

## Q2: I'm observing high variability in ear thickness and clinical scores between mice in the same treatment group. How can I improve consistency?

A2: Inter-animal variability is a common challenge in topical models. It can obscure true treatment effects and reduce the statistical power of your study. The root causes are often procedural inconsistencies and subtle differences in animal health.

### Causality and Resolution Steps:

- Application Technique: Inconsistent application is the leading cause of variability. Uneven spreading or variable volume delivery will result in different effective doses per mouse.
  - Action: Use a calibrated positive displacement pipette to apply the solution. Ensure the same person performs the application for all animals in a study to minimize inter-operator variability. Apply the solution slowly and spread it gently over the entire intended surface (e.g., dorsal and ventral ear) with the pipette tip.
- Animal Acclimatization and Stress: Stressed animals can have altered immune responses. Ensure mice are properly acclimatized to the facility and handling for at least one week before the experiment begins.
  - Action: Handle mice gently and consistently before the study starts. Minimize noise and other stressors in the animal housing room.
- Site of Application: The skin on the ear is thin and provides a consistent surface. Application on dorsal back skin can be more variable due to grooming behavior and thicker skin.

- Action: For maximal consistency, use the ear as the application site. The calcipotriol-induced AD model is well-established for ear application[4][12].
- Measurement Precision: Ear thickness measurements must be precise.
  - Action: Use a digital caliper with a fine tip (e.g., a Mitutoyo spring-loaded thickness gauge). Always measure the same spot on the ear (e.g., the center of the pinna) at the same time of day. Take 2-3 readings per ear and average them.

### **Q3: My mice are scratching excessively, leading to self-inflicted wounds that confound my endpoint analysis. What are my options?**

A3: Pruritus (itching) is a key feature of the AD-like phenotype induced by calcipotriol, mediated in part by TSLP's effect on sensory neurons[3]. While it is a clinically relevant endpoint, it can interfere with the assessment of inflammation if it leads to excoriations.

#### **Causality and Resolution Steps:**

- Quantify, Don't Just Observe: Scratching behavior itself is a valuable data point.
  - Action: Video-record the animals at set time points and quantify the number and duration of scratching bouts. This turns a confounding factor into a measurable endpoint[12].
- Dose Reduction: Intense pruritus is often dose-dependent. A lower dose of calcipotriol may induce a measurable inflammatory response with a more tolerable level of itch.
  - Action: Refer to the dose-response pilot study suggested in Q1. Find a balance that induces measurable inflammation without excessive scratching.
- Physical Barriers: Preventing self-trauma is crucial for accurate histological assessment.
  - Action: In severe cases, small Elizabethan collars (E-collars) designed for mice can be used. However, be aware that collars can be a source of stress, so their use should be justified and consistent across groups.

- Pharmacological Intervention: If the primary goal is to study inflammation independent of itch, consider targeted anti-pruritic agents. However, this adds complexity to the study. The calcipotriol model is known to sensitize spinal circuits involved in mechanical itch[13].
  - Action (Advanced): Co-administer agents that target specific itch pathways, but only if this does not interfere with your primary research question. This approach requires careful justification and appropriate controls.

## Part II: Frequently Asked Questions (FAQs)

This section provides answers to broader, foundational questions about the calcipotriol model.

### Q1: What is the underlying mechanism of calcipotriol-induced skin irritation in mice?

A1: Calcipotriol is a synthetic analog of Vitamin D3[14]. Its primary mechanism of action in this model is binding to the Vitamin D Receptor (VDR), which is present in skin keratinocytes[1][15]. The VDR forms a complex with the Retinoid X Receptor (RXR), which then binds to specific DNA sequences to regulate gene expression[15].

In mouse keratinocytes, topical application of calcipotriol leads to a strong, dose-dependent increase in the production of TSLP, an epithelial-derived cytokine[1][2]. TSLP is a key initiator of Type 2 inflammation, which is characteristic of atopic dermatitis[3][12]. It activates dendritic cells, which in turn promote the differentiation of Th2 cells that produce cytokines like IL-4 and IL-13, driving the inflammatory infiltrate and clinical signs of AD[3][12].

```
// Nodes Calcipotriol [label="Calcipotriol\n(Topical Application)", fillcolor="#FBBC05",  
fontcolor="#202124"]; Keratinocyte [label="Keratinocyte", shape=ellipse, fillcolor="#F1F3F4",  
fontcolor="#202124"]; VDR_RXR [label="VDR/RXR Complex", fillcolor="#4285F4",  
fontcolor="FFFFFF"]; Nucleus [label="Nucleus", shape=ellipse, fillcolor="#F1F3F4",  
fontcolor="#202124"]; TSLP_Gene [label="TSLP Gene Transcription", fillcolor="#EA4335",  
fontcolor="FFFFFF"]; TSLP_Protein [label="TSLP Secretion", fillcolor="#EA4335",  
fontcolor="FFFFFF"]; DC [label="Dendritic Cell\n(Activation)", fillcolor="#34A853",  
fontcolor="FFFFFF"]; Th2 [label="Th2 Cell\n(Differentiation)", fillcolor="#34A853",  
fontcolor="FFFFFF"]; Cytokines [label="IL-4, IL-13\nProduction", fillcolor="#34A853",
```

```
fontcolor="#FFFFFF"]; Inflammation [label="AD-like Inflammation\n(Erythema, Edema, Pruritus)", shape=parallelogram, fillcolor="#5F6368", fontcolor="#FFFFFF"];
```

```
// Edges Calcipotriol -> Keratinocyte [label="Enters"]; Keratinocyte -> VDR_RXR [label="Binds to"]; VDR_RXR -> Nucleus [label="Translocates to"]; Nucleus -> TSLP_Gene [label="Initiates"]; TSLP_Gene -> TSLP_Protein [label="Leads to"]; TSLP_Protein -> DC [label="Activates"]; DC -> Th2 [label="Promotes"]; Th2 -> Cytokines; Cytokines -> Inflammation [label="Drives"]; }  
end_dot Caption: Calcipotriol signaling pathway in mouse keratinocytes.
```

## Q2: How do I choose the right mouse strain for my study? C57BL/6 vs. BALB/c?

A2: The choice of mouse strain is critical as it can significantly influence the immune phenotype.

- **BALB/c:** These mice are known for their propensity to mount strong Th2-dominant immune responses. They are often more sensitive to calcipotriol and will typically develop a more robust AD-like phenotype, characterized by higher IgE levels and eosinophilic infiltration. They are an excellent choice if your research is focused on modeling the allergic aspects of atopic dermatitis.
- **C57BL/6:** This strain is generally more balanced or skewed towards a Th1 response. While they still develop a clear inflammatory phenotype upon calcipotriol application, it may be less Th2-dominant than in BALB/c mice[5]. They are a versatile and widely used background for many genetically engineered lines, making them a practical choice for mechanistic studies involving knockout or transgenic animals[16].

The choice may also depend on the specific research question, as discrepancies in the roles of certain cytokines (like IL-33) in this model have been attributed to strain differences[5].

## Q3: What are the key endpoints I should be measuring to assess skin irritation and treatment efficacy?

A3: A multi-faceted approach is essential for a comprehensive assessment. Relying on a single endpoint is not recommended.

| Endpoint Category                             | Specific Measurement                                                                                                                          | Rationale & Key Considerations                                                                                             |
|-----------------------------------------------|-----------------------------------------------------------------------------------------------------------------------------------------------|----------------------------------------------------------------------------------------------------------------------------|
| Macroscopic (Clinical)                        | Ear Thickness                                                                                                                                 | A simple, quantitative measure of edema. Measure daily using a precision caliper[12].                                      |
| Clinical Scoring (Erythema, Scaling, Erosion) | Semi-quantitative assessment of the visual signs of inflammation. Use a standardized scoring system (e.g., 0-4 scale) for consistency.        |                                                                                                                            |
| Scratching Behavior                           | A direct measure of pruritus, a clinically relevant symptom. Quantify via video analysis[12][13].                                             |                                                                                                                            |
| Histological                                  | H&E Staining                                                                                                                                  | Allows for assessment of epidermal thickness (acanthosis), edema (spongiosis), and inflammatory cell infiltration[17][18]. |
| Mast Cell Staining (e.g., Toluidine Blue)     | Quantifies mast cell infiltration, which is characteristic of allergic inflammation.                                                          |                                                                                                                            |
| Immunological                                 | Serum IgE Levels                                                                                                                              | A systemic marker of a Type 2/allergic immune response[3][12].                                                             |
| Cytokine Analysis (Skin/Lymph Nodes)          | Measure key cytokines (e.g., TSLP, IL-4, IL-13, IFN- $\gamma$ ) via qPCR, ELISA, or flow cytometry to characterize the immune response[3][6]. |                                                                                                                            |
| Flow Cytometry of Skin/Lymph Nodes            | Characterize and quantify specific immune cell                                                                                                |                                                                                                                            |

populations (e.g., T-cells, ILC2s, eosinophils) infiltrating the tissue[16].

Skin Barrier Function

Transepidermal Water Loss (TEWL)

A functional measure of the integrity of the stratum corneum. Calcipotriol can affect barrier proteins[19][20][21].

## Q4: Can I use the calcipotriol model to study psoriasis?

A4: While calcipotriol is used clinically to treat psoriasis by inhibiting keratinocyte proliferation[14][22][23], its application in mice paradoxically induces an inflammatory state that more closely resembles atopic dermatitis (a Th2-driven disease) rather than psoriasis (a Th1/Th17-driven disease)[1]. This is primarily due to the strong induction of TSLP in mouse skin[2][3].

For inducing a psoriasis-like phenotype in mice, the imiquimod (IMQ) model is the current standard, as it robustly activates the IL-23/IL-17 axis that is central to human psoriasis pathogenesis[24]. Therefore, for psoriasis research, the IMQ model is the more appropriate choice[25].

## Experimental Protocol: Standard Calcipotriol (MC903)-Induced AD Model

This protocol provides a reliable starting point for inducing an AD-like phenotype on mouse ears.

Materials:

- Calcipotriol (MC903)
- Anhydrous Ethanol (EtOH)
- 8-10 week old mice (e.g., BALB/c or C57BL/6)

- Calibrated positive displacement pipette (10-20  $\mu$ L)
- Digital calipers

Procedure:

- Preparation: Prepare a 40  $\mu$ M solution of calcipotriol in anhydrous ethanol. This corresponds to approximately 2 nmol in a 20  $\mu$ L application volume. Protect the solution from light.
- Acclimatization: Allow mice to acclimate for at least one week before the start of the experiment.
- Baseline Measurements: Before the first application, measure and record the baseline ear thickness for all mice.
- Topical Application:
  - Gently restrain the mouse.
  - Using a calibrated pipette, apply 20  $\mu$ L of the calcipotriol solution (or EtOH vehicle for the control group) to the dorsal and ventral surfaces of one ear.
  - The application should be performed once daily for 8-14 consecutive days[4][16].
- Daily Monitoring:
  - Each day, before the next application, measure and record the ear thickness.
  - Assess and record clinical scores for erythema and scaling.
  - Monitor animal welfare, paying close attention to signs of distress or excessive weight loss.
- Endpoint Analysis:
  - At the end of the treatment period (e.g., Day 12 or 14), euthanize the animals.
  - Collect blood via cardiac puncture for serum IgE analysis.

- Harvest the treated ears and draining lymph nodes for histology, flow cytometry, or cytokine analysis[16].

```
// Nodes A0 [label="Phase 1: Preparation & Baseline", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; A1 [label="Animal Acclimatization\n(≥ 7 days)", fillcolor="#FFFFFF",
fontcolor="#202124"]; A2 [label="Prepare Calcipotriol\n& Vehicle Solutions",
fillcolor="#FFFFFF", fontcolor="#202124"]; A3 [label="Baseline Measurements\n(Ear
Thickness, Weight)", fillcolor="#FFFFFF", fontcolor="#202124"];
```

```
B0 [label="Phase 2: Induction", shape=ellipse, fillcolor="#F1F3F4", fontcolor="#202124"]; B1
[label="Daily Topical Application\n(Calcipotriol or Vehicle)", fillcolor="#4285F4",
fontcolor="#FFFFFF"]; B2 [label="Daily Monitoring\n(Ear Thickness, Clinical Score, Weight)",
fillcolor="#FBBC05", fontcolor="#202124"];
```

```
C0 [label="Phase 3: Endpoint Analysis", shape=ellipse, fillcolor="#F1F3F4",
fontcolor="#202124"]; C1 [label="Euthanasia & Sample Collection\n(e.g., Day 12)",
fillcolor="#EA4335", fontcolor="#FFFFFF"]; C2 [label="Blood Processing\n(Serum IgE)",
fillcolor="#FFFFFF", fontcolor="#202124"]; C3 [label="Tissue Processing (Ear, LN)\n-
Histology\n- Flow Cytometry\n- qPCR / ELISA", fillcolor="#34A853", fontcolor="#FFFFFF"]; C4
[label="Data Analysis &\nInterpretation", fillcolor="#5F6368", fontcolor="#FFFFFF"];
```

```
// Edges A1 -> A3; A2 -> B1; A3 -> B1; B1 -> B2 [label="24h cycle\n(8-14 days)"]; B2 -> B1; B2
-> C1 [label="End of Study"]; C1 -> C2; C1 -> C3; C2 -> C4; C3 -> C4; } end_dot Caption:
General experimental workflow for the calcipotriol model.
```

## References

- Enhanced phenotype of calcipotriol-induced atopic dermatitis in filaggrin-deficient mice. Google Search.
- Evaluation of Calcipotriol Solid Lipid Nanoparticles in Male BALB/c Mice Psoriasis Model. Journal of Mazandaran University of Medical Sciences. [\[Link\]](#)
- Calcipotriol: Uses, Dosage, Side Effects & Interactions. Minicule. [\[Link\]](#)
- Calcipotriol. DermNet. [\[Link\]](#)
- Calcipotriol. Wikipedia. [\[Link\]](#)

- Topical calcitriol restores the impairment of epidermal permeability and antimicrobial barriers induced by corticosteroids. PubMed. [\[Link\]](#)
- Calcipotriol induces TSLP protein expression in mouse skin biopsies... ResearchGate. [\[Link\]](#)
- Polyinosinic:polycytidylic acid aggravates calcipotriol-induced atopic dermatitis-like skin lesions in mice by increasing the ex. Bio-protocol. [\[Link\]](#)
- Calcipotriol (MC903)-Induced Atopic Dermatitis (AD) Model. Creative Bioarray. [\[Link\]](#)
- Calcitriol, an Active Form of Vitamin D3, Mitigates Skin Barrier Dysfunction in Atopic Dermatitis NC/Nga Mice. ResearchGate. [\[Link\]](#)
- Side effects of calcipotriol. NHS. [\[Link\]](#)
- Calcitriol, an Active Form of Vitamin D3, Mitigates Skin Barrier Dysfunction in Atopic Dermatitis NC/Nga Mice. PubMed. [\[Link\]](#)
- Calcipotriol/Betamethasone Dipropionate Foam Inhibits Th17 Cytokine Secretion and Improves Epidermal Barrier Markers in a Human Th17 Skin Inflammation Model. PMC - NIH. [\[Link\]](#)
- A New Formulation of Probiotics Attenuates Calcipotriol-Induced Dermatitis by Inducing Regulatory Dendritic Cells. PMC - NIH. [\[Link\]](#)
- Molecular Determinants of Mechanical Itch Sensitization in Chronic Itch. PubMed Central. [\[Link\]](#)
- Additive effects of calcipotriol and cyclosporine A: from in vitro experiments to in vivo applications in the treatment of severe psoriasis. PubMed. [\[Link\]](#)
- Calcipotriol directly suppresses the expression of IL-36 $\alpha/\gamma$  in mouse... ResearchGate. [\[Link\]](#)
- Design and Characterization of Calcipotriol Proniosomal Gel: In-vivo Exploration against Imiquimod-induced Psoriasis in. Impactfactor. [\[Link\]](#)
- What is the mechanism of Calcipotriene? Patsnap Synapse. [\[Link\]](#)

- Calcipotriol improves the efficacy of cyclosporine in the treatment of psoriasis vulgaris. G Ital Dermatol Venereol. [[Link](#)]
- Efficacy and Safety of Different Formulations of Calcipotriol/Betamethasone Dipropionate in Psoriasis: Gel, Foam, and Ointment. PMC - NIH. [[Link](#)]
- Lack of interleukin-33 and its receptor does not prevent calcipotriol-induced atopic dermatitis-like inflammation in mice. NIH. [[Link](#)]
- Mouse Models for Atopic Dermatitis. PMC - PubMed Central. [[Link](#)]
- Calcipotriol inhibits the proliferation of hyperproliferative CD29 positive keratinocytes in psoriatic epidermis in the absence of an effect on the function and number of antigen-presenting cells. PubMed. [[Link](#)]
- Cyclosporine in dermatology: Evidence-based review with a special focus on recent updates. Indian Journal of Dermatology, Venereology and Leprology. [[Link](#)]
- Histological analysis of the back skin of psoriasis mouse after... ResearchGate. [[Link](#)]
- Combined treatment with low-dose cyclosporine and calcipotriol/betamethasone dipropionate ointment for moderate-to-severe plaque psoriasis: a randomized controlled open-label study. PubMed. [[Link](#)]
- Histology of the Skin. Skin samples from each mouse were taken after... ResearchGate. [[Link](#)]
- The Use of Cyclosporine in Dermatology. JDDonline. [[Link](#)]

#### Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: [info@benchchem.com](mailto:info@benchchem.com) or [Request Quote Online](#).

## Sources

- 1. Calcipotriol - Wikipedia [[en.wikipedia.org](https://en.wikipedia.org)]

- [2. researchgate.net \[researchgate.net\]](#)
- [3. cdn.amegroups.cn \[cdn.amegroups.cn\]](#)
- [4. A New Formulation of Probiotics Attenuates Calcipotriol-Induced Dermatitis by Inducing Regulatory Dendritic Cells - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [5. Lack of interleukin-33 and its receptor does not prevent calcipotriol-induced atopic dermatitis-like inflammation in mice - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [6. Enhanced phenotype of calcipotriol-induced atopic dermatitis in filaggrin-deficient mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [7. Additive effects of calcipotriol and cyclosporine A: from in vitro experiments to in vivo applications in the treatment of severe psoriasis - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [8. Cyclosporine in dermatology: Evidence-based review with a special focus on recent updates - Indian Journal of Skin Allergy \[skinallergyjournal.com\]](#)
- [9. The Use of Cyclosporine in Dermatology - JDDonline - Journal of Drugs in Dermatology \[jddonline.com\]](#)
- [10. Calcipotriol improves the efficacy of cyclosporine in the treatment of psoriasis vulgaris - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [11. Combined treatment with low-dose cyclosporine and calcipotriol/betamethasone dipropionate ointment for moderate-to-severe plaque psoriasis: a randomized controlled open-label study - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. creative-bioarray.com \[creative-bioarray.com\]](#)
- [13. Molecular Determinants of Mechanical Itch Sensitization in Chronic Itch - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. minicule.com \[minicule.com\]](#)
- [15. What is the mechanism of Calcipotriene? \[synapse.patsnap.com\]](#)
- [16. Mouse Models for Atopic Dermatitis - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [17. researchgate.net \[researchgate.net\]](#)
- [18. researchgate.net \[researchgate.net\]](#)
- [19. researchgate.net \[researchgate.net\]](#)
- [20. Calcitriol, an Active Form of Vitamin D3, Mitigates Skin Barrier Dysfunction in Atopic Dermatitis NC/Nga Mice - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [21. Calcipotriol/Betamethasone Dipropionate Foam Inhibits Th17 Cytokine Secretion and Improves Epidermal Barrier Markers in a Human Th17 Skin Inflammation Model - PMC](#)

[\[pmc.ncbi.nlm.nih.gov\]](https://pubmed.ncbi.nlm.nih.gov)

- [22. dermnetnz.org \[dermnetnz.org\]](https://dermnetnz.org)
- [23. Calcipotriol inhibits the proliferation of hyperproliferative CD29 positive keratinocytes in psoriatic epidermis in the absence of an effect on the function and number of antigen-presenting cells - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [24. pdf.benchchem.com \[pdf.benchchem.com\]](https://pdf.benchchem.com)
- [25. impactfactor.org \[impactfactor.org\]](https://impactfactor.org)
- To cite this document: BenchChem. [Technical Support Center: Calcipotriol-Induced Skin Inflammation Models in Mice]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b15685374/docs#technical-support-center-calcipotriol-induced-skin-inflammation-models-in-mice\]](https://www.benchchem.com/product/b15685374/docs#technical-support-center-calcipotriol-induced-skin-inflammation-models-in-mice)

---

#### Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

**Technical Support:** The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

**Need Industrial/Bulk Grade?** [Request Custom Synthesis Quote](#)

## BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

#### Contact

Address: 3281 E Guasti Rd  
Ontario, CA 91761, United States  
Phone: (601) 213-4426  
Email: [info@benchchem.com](mailto:info@benchchem.com)

Contact our Ph.D. Support Team for a compatibility check